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Compound of Interest

Compound Name: 3-Bromo-5-hydroxybenzoic acid

Cat. No.: B114173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the natural occurrence of 3-bromo-5-hydroxybenzoic acid. A

thorough review of scientific literature and chemical databases indicates that 3-bromo-5-
hydroxybenzoic acid is not a known naturally occurring compound. It is recognized as a

synthetic chemical, available commercially for research and development purposes. This

document clarifies its status and distinguishes it from structurally related natural products.

Introduction to 3-Bromo-5-hydroxybenzoic Acid
3-Bromo-5-hydroxybenzoic acid is a halogenated aromatic carboxylic acid with the chemical

formula C₇H₅BrO₃. Its structure consists of a benzoic acid core substituted with both a bromine

atom and a hydroxyl group. While halogenated organic compounds are a diverse class of

molecules, with many examples found in nature, particularly in marine organisms, the specific

isomer 3-bromo-5-hydroxybenzoic acid appears to be exclusively of synthetic origin.

Natural Occurrence Assessment
Extensive searches of chemical and biological databases, including PubChem and various

scientific literature repositories, have yielded no evidence of 3-bromo-5-hydroxybenzoic acid
being isolated from a natural source (e.g., plant, fungus, bacterium, or marine organism).
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The compound is widely listed in the catalogs of chemical suppliers and is described in the

context of organic synthesis.[1][2][3][4] For instance, one synthetic route involves the reaction

of 3-bromo-5-iodo-benzoic acid with copper(I) oxide and sodium hydroxide.[1]

While the direct natural occurrence of 3-bromo-5-hydroxybenzoic acid has not been

reported, it is noted as a potential metabolite of 3,5-dihydroxybenzoic acid in the context of

benzoic acid metabolism.[5] However, the context does not confirm this as a natural in vivo

process. It is crucial to distinguish this from its isolation as a constituent natural product.

It is important to note that other related compounds are indeed natural products. For example:

3-hydroxybenzoic acid (the non-brominated parent compound) is found in plants like

grapefruit (Citrus paradisi) and olive oil (Olea europaea).[6]

2-Bromo-5-hydroxybenzoic acid, a different isomer, has been described as a naturally

occurring chemical.[7]

Marine sponges are a rich source of diverse brominated compounds, though this specific

molecule is not among those reported in comprehensive reviews.[8]

Physicochemical Properties
For reference in synthetic and laboratory contexts, the key physicochemical properties of 3-
bromo-5-hydroxybenzoic acid are summarized below.

Property Value Source

CAS Number 140472-69-1 [1][2][9]

Molecular Formula C₇H₅BrO₃ [2][9]

Molecular Weight 217.02 g/mol [5][9]

Melting Point 237-241 °C [1][3]

Boiling Point 388.1 °C (Predicted) [1]

Form Solid [3]

Solubility Soluble in Methanol [1]
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Logical Workflow for Determining Natural
Occurrence
The process to determine if a compound is a natural product involves a hierarchical search of

available data. The workflow below illustrates the logical steps taken to arrive at the conclusion

for 3-bromo-5-hydroxybenzoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b114173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Query:
Natural Occurrence of

3-Bromo-5-hydroxybenzoic acid

Search Natural Product Databases
(e.g., PubChem, MarinLit, Dictionary of Natural Products)

Search Scientific Literature
(e.g., Scopus, Web of Science, Google Scholar)

Analyze Search Results

Compound Found?
(Isolation from a biological source)

No Evidence of Natural Isolation Found

No

Check Chemical Supplier Databases
(e.g., Sigma-Aldrich, TCI)

Compound is Commercially Available as a Synthetic Chemical

Conclusion:
Not a known natural product.

Likely of synthetic origin.

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b114173?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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